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The table below summarizes the available technical data for a specific deuterated form of norgestrel,

Norgestrel-d6 [1].

Property Specification

CAS No. 2376035-98-0 [1]

Molecular Formula C₂₁H₂₂D₆O₂ [1]

Molecular Weight 318.48 g/mol [1]

Isotope Deuterium (D), labeled Levonorgestrel [1]

Chemical Purity ≥98% (by HPLC) [1]

Appearance Solid (White to off-white) [1]

Storage Powder: -20°C for 3 years; In solvent: -80°C for 6 months [1]

Primary Application Internal standard for quantitative NMR, GC-MS, or LC-MS analysis [1]

Synthesis Context & Methodological Clues

While a direct synthesis of deuterated norgestrel is not described, research on similar compounds provides

strong methodological clues.
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Deuterium Labeling of Progestins: A study on preparing deuterium and tritium-labeled

norethindrone and norethynodrel used a one-step method involving a modified phase transfer
catalyzed exchange procedure. The exchange agent used was deuterium oxide (D₂O) with lithium

or sodium hydroxide [2]. This established method could be highly relevant for norgestrel.
Industry Synthesis for Analytics: Another study on the metabolism of the progestin desogestrel
mentions that deuterated versions of the drug (labeled at the 3α- and 3β-positions) were synthesized
by a pharmaceutical company (NV Organon) specifically for use in LC-MS studies [3]. This indicates

that such syntheses are performed to create tools for quantitative analysis, similar to the application
of Norgestrel-d6 [1].

The following diagram illustrates the general workflow for creating and applying deuterated norgestrel based

on the gathered information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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